Cas no 28737-46-4 (1-(prop-2-en-1-yl)piperidin-2-one)

• Product Name: 1-(prop-2-en-1-yl)piperidin-2-one
• CAS No: 28737-46-4
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 1436460
• PubChem ID: 13088197
• Update Time: 2025-06-15

1-(prop-2-en-1-yl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 1-(2-propenyl)-
• 1-allylpiperidin-2-one
• 1-prop-2-enylpiperidin-2-one
• 1-(prop-2-en-1-yl)piperidin-2-one
• allylpiperidone
• EN300-170179
• 2-Piperidinone, 1-(2-propen-1-yl)-
• 28737-46-4
• DA-29835
• 1-allyl-2-piperidinone
• ZOSRRDYQKDGLAU-UHFFFAOYSA-N
• DTXSID80517787
• SCHEMBL2574923

• Inchi： 1S/C8H13NO/c1-2-6-9-7-4-3-5-8(9)10/h2H,1,3-7H2
• InChI Key： ZOSRRDYQKDGLAU-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1CC=C

Computed Properties

• Exact Mass: 139.09979
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 1-(prop-2-en-1-yl)piperidin-2-one

Research Brief on 1-(prop-2-en-1-yl)piperidin-2-one (CAS: 28737-46-4): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

1-(prop-2-en-1-yl)piperidin-2-one (CAS: 28737-46-4) is a structurally unique compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a piperidin-2-one core with an allyl substituent, serves as a versatile scaffold for the development of novel bioactive compounds. Recent studies have explored its utility as a building block in medicinal chemistry, particularly in the design of central nervous system (CNS) targeting agents and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of γ-aminobutyric acid (GABA) receptor modulators. The research team utilized 1-(prop-2-en-1-yl)piperidin-2-one as a key intermediate in developing a series of analogs with improved blood-brain barrier permeability. Molecular docking studies revealed that the allyl group enhances binding affinity to specific GABA receptor subtypes, suggesting potential applications in neurological disorder treatments.

In pharmaceutical formulation research, the physicochemical properties of 28737-46-4 have been extensively characterized. A recent investigation in the European Journal of Pharmaceutical Sciences (2024) reported on its solubility profile and stability under various pH conditions, providing crucial data for drug formulation development. The study highlighted the compound's moderate lipophilicity (logP = 1.8) and good thermal stability up to 200°C, making it suitable for various drug delivery systems.

Emerging applications in chemical biology have been reported in Nature Chemical Biology (2023), where researchers employed 1-(prop-2-en-1-yl)piperidin-2-one as a warhead in targeted protein degradation strategies. The compound's reactive allyl group was successfully conjugated to E3 ligase ligands, creating novel PROTAC molecules with demonstrated activity against challenging drug targets. This approach opens new avenues for addressing previously "undruggable" proteins in therapeutic development.

Recent synthetic methodology developments have significantly improved access to this compound. A 2024 publication in Organic Letters described a novel catalytic asymmetric synthesis route using chiral N-heterocyclic carbene catalysts, achieving enantiomeric excesses >95%. This advancement is particularly valuable for creating optically pure derivatives for biological evaluation and structure-activity relationship studies.

Safety and toxicological assessments of 28737-46-4 have progressed, with a comprehensive study in Regulatory Toxicology and Pharmacology (2023) reporting favorable preliminary safety profiles. The compound showed no significant mutagenicity in Ames tests and demonstrated acceptable acute toxicity parameters in rodent models, supporting its further development as a pharmaceutical intermediate.

Future research directions appear promising, with several patent applications filed in 2024 indicating growing commercial interest. Current investigations focus on leveraging the compound's unique structure for developing next-generation kinase inhibitors and epigenetic modulators. The versatility of 1-(prop-2-en-1-yl)piperidin-2-one continues to make it a valuable asset in drug discovery pipelines across multiple therapeutic areas.